(Z)-3-(2,3-dimethoxyphenyl)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,3-dimethoxyphenyl)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20N2O2S/c1-14-8-9-16(10-15(14)2)19-13-27-22(24-19)18(12-23)11-17-6-5-7-20(25-3)21(17)26-4/h5-11,13H,1-4H3/b18-11-
• InChI Key: AYCGLOBIWPDOHA-WQRHYEAKSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CC3=C(C(=CC=C3)OC)OC)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C\C3=C(C(=CC=C3)OC)OC)/C#N)C
• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol

Description

(Z)-3-(2,3-dimethoxyphenyl)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)acrylonitrile, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMTA belongs to the family of acrylonitrile derivatives and has been synthesized using various methods.

Scientific Research Applications

Molecular Synthesis and Structural Analysis

• A study by Naveen et al. (2006) focused on synthesizing a new dipolarophile, closely related to the compound , used in constructing bioactive heterocycles. The olefinic bond in the molecule has Z geometry, and the molecules are linked by hydrogen bonds, indicating potential applications in molecular synthesis and structure formation (Naveen, Kavitha, Rangappa, Sridhar, & Prasad, 2006).

Pharmaceutical and Biological Applications

• Frolov et al. (2005) explored the reduction of a similar compound to yield derivatives with potential biological relevance. The structure was confirmed by X-ray diffraction analysis, underscoring the chemical's relevance in pharmaceutical research (Frolov, Dotsenko, Krivokolysko, Chernega, & Litvinov, 2005).

Optical and Material Science

• Eltyshev et al. (2021) designed new fluorescent thiazoles based on a core similar to the compound . These thiazolyl-2-acrylonitriles exhibited a wide range of fluorescent colors, indicating their potential in optical applications and material sciences (Eltyshev, Dzhumaniyazov, Suntsova, Minin, Pozdina, Dehaen, Benassi, & Belskaya, 2021).

Photophysical and Electrochemical Studies

• Bhanvadia, Patel, Sharma, and Patel (2016) assessed the optical characteristics, redox properties, and thermogravimetric stability of a structurally similar compound. Their research contributes to understanding the photophysical and electrochemical properties of such chemicals, relevant in the development of new materials and sensors (Bhanvadia, Patel, Sharma, & Patel, 2016).